Cas no 2089510-40-5 ((2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid)

• Product Name: (2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid
• CAS No: 2089510-40-5
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 5747568
• PubChem ID: 145709805
• Update Time: 2025-05-21

(2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid
• EN300-1297714
• 2089510-40-5
• (2R)-2-Amino-5-chloro-4-methylpent-4-enoicacid

• Inchi： 1S/C6H10ClNO2/c1-4(3-7)2-5(8)6(9)10/h3,5H,2,8H2,1H3,(H,9,10)/b4-3+/t5-/m1/s1
• InChI Key： VTDKHKIOIPWXCM-QLSVQJPWSA-N
• SMILES： Cl/C=C(\C)/C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid

Comprehensive Overview of (2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid (CAS No. 2089510-40-5)

(2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid (CAS No. 2089510-40-5) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro and methyl substituents on a pentenoic acid backbone, serves as a versatile building block in the synthesis of bioactive molecules. Its R-configuration at the alpha-carbon enhances its specificity in enzymatic and receptor-binding applications, making it a valuable tool for drug discovery and development.

The structural features of (2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid contribute to its potential in targeting metabolic pathways and modulating protein-protein interactions. Researchers are particularly interested in its role as a precursor for peptide mimetics and small-molecule inhibitors, which are pivotal in treating diseases like cancer and neurodegenerative disorders. Recent studies highlight its utility in structure-activity relationship (SAR) analyses, where subtle modifications to its scaffold can yield compounds with enhanced efficacy and reduced side effects.

In the context of green chemistry and sustainable synthesis, CAS No. 2089510-40-5 has been explored for its compatibility with eco-friendly catalytic systems. For instance, its synthesis via asymmetric hydrogenation or enzymatic resolution aligns with the growing demand for environmentally benign processes. This aligns with the broader trend of minimizing waste and optimizing atom economy in pharmaceutical manufacturing—a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in prodrug design. Its amino acid moiety allows for facile conjugation with therapeutic agents, improving their bioavailability and targeted delivery. This application resonates with current searches on "smart drug delivery systems" and "precision medicine," reflecting the compound's relevance in cutting-edge research. Additionally, its chirality is crucial for interactions with biological systems, as enantiopure compounds often exhibit superior pharmacokinetic profiles.

From an analytical perspective, (2R)-2-Amino-5-chloro-4-methylpent-4-enoic acid poses intriguing challenges for chromatographic separation and spectroscopic characterization. Advanced techniques like HPLC-MS and NMR are employed to ensure its purity and stereochemical integrity—a common query among analytical chemists. The compound's stability under various pH and temperature conditions is also a frequent subject of investigation, particularly for formulation scientists.

In summary, CAS No. 2089510-40-5 represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and advanced material science. Its unique chemical structure and stereochemical properties make it a focal point for interdisciplinary research, addressing both fundamental questions and practical challenges in modern science.